Cas no 2175978-91-1 (2-(cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine)

• Product Name: 2-(cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine
• CAS No: 2175978-91-1
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5324929
• Update Time: 2025-05-23

2-(cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine, 2-(cyclobutylmethoxy)-3-methyl-
• 2-(cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C12H15N3O/c1-15-11-10(6-3-7-13-11)14-12(15)16-8-9-4-2-5-9/h3,6-7,9H,2,4-5,8H2,1H3
• InChI Key： PJIMMVAYICUZFA-UHFFFAOYSA-N
• SMILES： C12N(C)C(OCC3CCC3)=NC1=CC=CN=2

Additional information on 2-(cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine

2-(Cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine: A Comprehensive Overview

2-(Cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine, with the CAS registry number 2175978-91-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and materials science.

The molecular structure of 2-(Cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine is characterized by a fused imidazo[4,5-b]pyridine ring system, which is a heterocyclic aromatic compound. The presence of a cyclobutylmethoxy group at the 2-position and a methyl group at the 3-position introduces interesting electronic and steric properties to the molecule. These features make it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and kinase inhibitors. The imidazo[4,5-b]pyridine core is known to exhibit significant biological activity, making it a target for medicinal chemists aiming to design drugs with improved efficacy and selectivity.

In terms of synthesis, 2-(Cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine can be prepared via various routes, including cyclization reactions of appropriate precursors. One notable approach involves the reaction of an o-aminophenol derivative with an aldehyde or ketone under acidic conditions, followed by cyclization to form the imidazo[4,5-b]pyridine ring system. The introduction of the cyclobutylmethoxy and methyl groups can be achieved through substitution or alkylation reactions at appropriate positions.

The physical properties of this compound are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum reveals strong absorption bands in the range of 280–300 nm, which is indicative of its aromatic nature and conjugated system.

From an applications perspective, 2-(Cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine has shown promise in several areas:

• Pharmaceuticals: As mentioned earlier, this compound serves as a valuable intermediate in drug design, particularly in the development of kinase inhibitors and anti-inflammatory agents.
• Materials Science: The imidazo[4,5-b]pyridine core exhibits interesting electronic properties that make it suitable for use in organic electronics and optoelectronic devices.
• Catalysis: The compound has been explored as a ligand in transition metal-catalyzed reactions, demonstrating potential for use in asymmetric catalysis.

In terms of recent research advancements, scientists have investigated the use of this compound as a precursor for constructing more complex heterocyclic frameworks. For example, researchers have successfully synthesized derivatives with additional functional groups that enhance their biological activity or electronic properties.

The development of efficient synthetic routes for 2-(Cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine remains an active area of research. Green chemistry approaches are increasingly being adopted to minimize environmental impact while maintaining high yields and product quality.

In conclusion, 2-(Cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine (CAS No 2175978-91-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As ongoing studies continue to uncover new applications and synthetic strategies for this compound, its importance in these fields is expected to grow further.